Cas no 2089671-57-6 (Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester)

Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester is a chiral cyclohexyl-derived carbamate ester with potential applications in pharmaceutical and synthetic chemistry. Its structure features a hydroxymethyl-substituted cyclohexyl group and a benzyl ester moiety, offering versatility in further functionalization. The stereospecific (R)-configuration at the ethyl substituent enhances its utility in enantioselective synthesis. The hydroxymethyl group provides a reactive handle for derivatization, while the benzyl ester can serve as a protective group or be cleaved under controlled conditions. This compound may be of interest in medicinal chemistry for its scaffold diversity and potential as an intermediate in bioactive molecule development. Its stability and defined stereochemistry make it suitable for precise synthetic applications.
Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester structure
2089671-57-6 structure
Product Name:Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester
CAS No:2089671-57-6
MF:C17H25NO3
MW:291.385305166245
CID:4779799
Update Time:2025-05-23

Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • (R)-BENZYL (1-(4-(HYDROXYMETHYL)CYCLOHEXYL)ETHYL)CARBAMATE
    • CID 145708354
    • Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester
    • Inchi: 1S/C17H25NO3/c1-13(16-9-7-14(11-19)8-10-16)18-17(20)21-12-15-5-3-2-4-6-15/h2-6,13-14,16,19H,7-12H2,1H3,(H,18,20)/t13-,14?,16?/m1/s1
    • InChI Key: XIWBGFUJZKGRBB-VQCLRJIVSA-N
    • SMILES: OCC1CCC([C@@H](C)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 307
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Density: 1.092±0.06 g/cm3(Predicted)
  • Boiling Point: 454.7±28.0 °C(Predicted)
  • pka: 12.29±0.46(Predicted)

Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01320-5g
(R)-benzyl (1-(4-(hydroxymethyl)cyclohexyl)ethyl)carbamate
2089671-57-6 95%
5g
$2268 2023-09-07

Additional information on Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester

Carbamic Acid, N-[(1R)-1-[4-(Hydroxymethyl)cyclohexyl]ethyl]-, Phenylmethyl Ester

Carbamic acid derivatives have long been of interest in the field of organic chemistry due to their versatile applications in drug discovery, agrochemicals, and materials science. Among these derivatives, the compound with CAS No. 2089671-57-6, named Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester, stands out as a significant molecule with unique structural features and potential bioactivity. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable subject for both academic and industrial research.

The molecular structure of Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester is notable for its cyclohexane ring substituted with a hydroxymethyl group and an ethyl chain bearing an N-carbamate functionality. The phenylmethyl ester group further enhances the molecule's solubility and reactivity. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and bioavailability. For instance, researchers have demonstrated that the stereochemistry at the (1R) position plays a critical role in determining the compound's interaction with biological targets.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that showcase the principles of modern organic synthesis. The construction of the cyclohexane ring with precise stereochemistry is achieved through ring-closing metathesis or other stereoselective methods. The introduction of the hydroxymethyl group and subsequent functionalization steps require meticulous control to ensure high purity and yield. These synthetic strategies are not only scientifically intriguing but also pave the way for large-scale production in various industries.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester with greater accuracy. Molecular docking studies suggest that this compound may exhibit binding affinity towards specific protein targets associated with diseases such as cancer or neurodegenerative disorders. Furthermore, its potential as a lead compound in drug discovery has been explored through high-throughput screening campaigns.

In terms of applications, this compound has shown promise in agrochemical research due to its ability to inhibit key enzymes involved in plant defense mechanisms. Field trials have indicated that it may serve as an effective plant growth regulator under specific conditions. Additionally, its unique chemical properties make it a candidate for use in advanced materials such as polyurethanes or biodegradable polymers.

The study of Carbamic acid, N-[(1R)-1-[4-(hydroxymethyl)cyclohexyl]ethyl]-, phenylmethyl ester continues to evolve with contributions from researchers worldwide. Its complex structure and diverse functional groups present both challenges and opportunities for further exploration. As new analytical techniques and computational tools become available, our understanding of this compound's properties and applications will undoubtedly expand.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd